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Compound of Interest

Compound Name: 3-Hydroxymethyl Maraviroc
CAS No.: 1217535-55-1
Cat. No.: B563683
Get Quote
. J

Executive Summary & Hazard Identification

3-Hydroxymethyl Maraviroc is a functionalized derivative/metabolite of the antiretroviral drug
Maraviroc (CCR5 antagonist).[1] In the absence of a compound-specific Safety Data Sheet
(SDS) for this specific metabolite, the precautionary principle mandates handling this substance
with the same rigor as the parent Active Pharmaceutical Ingredient (API), Maraviroc.

Current toxicological data for the parent compound indicates specific target organ toxicity (liver,
cardiovascular system) and potential aquatic toxicity. Improper disposal poses significant
regulatory and environmental risks.

Chemical Profile
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Parameter

Detail

Compound Name

3-Hydroxymethyl Maraviroc

Parent Compound

Maraviroc (CAS: 376348-65-1)

Relevant CAS

Research Grade:[1][2][31[41[5][6][71[8]1[9]
2230267-78-2 (Hydroxymethyl Maraviroc)
Metabolite Fragment:[3] 856703-83-8 (Des-

derivative)

Physical State

Solid (White to Off-White Powder)

Hazard Classification

Warning (Based on Parent GHS)STOT-RE 2

(May cause organ damage)Aquatic Chronic 3

Primary Risk

Hepatotoxicity, Cardiovascular effects,

Environmental persistence

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or handling procedure, the following PPE configuration is

mandatory. This system is designed to create a "double-barrier" against particulate exposure.
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PPE Category

Specification

Rationale

Respiratory

N95 / P100 Respirator
(Minimum) or PAPR

Prevents inhalation of airborne
API dust during weighing or

spill cleanup.

Dermal (Hands)

Double Nitrile Gloves (min

0.11mm thickness)

Outer glove protects against
contamination; inner glove

allows safe doffing.

Dermal (Body)

Tyvek® Lab Coat or

Disposable Gown with cuffs

Prevents accumulation of

particulates on street clothes.

Protects against dust ingress

Ocular Chemical Safety Goggles o ]
and splashes if in solution.
Class Il Biological Safety Primary containment to
Engineering Cabinet (BSC) or Powder prevent aerosolization into the

Hood

lab space.

Waste Stream Management & Disposal Workflow

The disposal of 3-Hydroxymethyl Maraviroc must follow a strict segregation protocol to

comply with RCRA (Resource Conservation and Recovery Act) standards. Under no

circumstances should this compound be discharged into the sewer system.

Operational Logic: Waste Decision Tree
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Figure 1: Decision logic for segregating 3-Hydroxymethyl Maraviroc waste streams to ensure
regulatory compliance.

Detailed Procedures
A. Solid Waste (Powder & Contaminated Debris)

o Containment: Place waste (weigh boats, gloves, wipes) immediately into a clear
polyethylene bag (minimum 4 mil thickness).

o Secondary Containment: Seal the first bag and place it inside a rigid, wide-mouth hazardous
waste drum or secondary bag.

o Labeling: Affix a hazardous waste tag. Clearly print: "Toxic Solid, Organic - 3-
Hydroxymethyl Maraviroc."

e Disposal: Transfer to EHS for high-temperature incineration.

B. Liquid Waste (Stock Solutions & HPLC Effluent)

e Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid). Segregate based on the
solvent (e.g., Methanol/Water mixtures go to "Flammable Solvents").

o Container: Use High-Density Polyethylene (HDPE) or glass carboys.

o Labeling: List all constituents. Example: "Methanol (90%), Water (10%), Trace 3-
Hydroxymethyl Maraviroc (<0.1%)."

o Disposal: Incineration via licensed chemical waste contractor.

Emergency Spill Response Protocol

In the event of a spill outside a fume hood, immediate action is required to prevent area
contamination.[10]

Pre-requisite: Ensure a Spill Kit containing the following is accessible:

o Absorbent pads/pillows.[8][10]
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« Nitrile gloves and Tyvek sleeves.
e Hazardous waste bags.[10]
e Scoop/scraper (disposable).
Step-by-Step Cleanup
 |solate: Evacuate non-essential personnel. Mark the area.
o Protect: Don full PPE (Double gloves, N95, Goggles, Lab coat).
o Contain (Liquids): Place absorbent pads around the perimeter of the spill, moving inward.
o Capture (Solids):
o Do NOT dry sweep. This generates dust.[7]

o Cover the powder with a wet paper towel (dampened with water or methanol) to suppress
dust.

o Gently wipe up the material.

o Decontaminate: Clean the surface with a soap/water solution, followed by a methanol wipe
to solubilize organic residues.

o Dispose: All cleanup materials must be treated as Solid Hazardous Waste (see Section 3A).

Regulatory & Compliance Context

o RCRA Status: While 3-Hydroxymethyl Maraviroc is not explicitly "P-listed" or "U-listed" by
the EPA, it falls under the "Generator Knowledge" clause. Due to its pharmacological
potency and structural similarity to Maraviroc (a prescription API), it must be managed as
Non-RCRA Regulated Hazardous Waste (in some states) or Characteristic Waste if mixed
with flammable solvents.

» Best Practice: The pharmaceutical industry standard is to incinerate all API-related waste to
ensure complete destruction and prevent environmental entry (Zero Liquid Discharge to
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sewer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [3-Hydroxymethyl Maraviroc: Laboratory Handling &
Disposal Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563683/docs#3-hydroxymethyl-maraviroc-laboratory-
handling-disposal-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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